Cas no 2106440-28-0 (2-(4-methyloxan-4-yl)acetonitrile)

• Product Name: 2-(4-methyloxan-4-yl)acetonitrile
• CAS No: 2106440-28-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5916156
• PubChem ID: 20656561
• Update Time: 2025-05-26

2-(4-methyloxan-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyloxan-4-yl)acetonitrile
• EN300-1778919
• 2106440-28-0

• Inchi： 1S/C8H13NO/c1-8(2-5-9)3-6-10-7-4-8/h2-4,6-7H2,1H3
• InChI Key： LTPQTXJLGOIMQE-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC#N)CC1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(4-methyloxan-4-yl)acetonitrile

Professional Introduction to 2-(4-methyloxan-4-yl)acetonitrile (CAS No. 2106440-28-0)

2-(4-methyloxan-4-yl)acetonitrile, a compound with the chemical identifier CAS No. 2106440-28-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug development and molecular research. The presence of a nitrile group and an oxygenated tetrahydropyran ring makes it a versatile intermediate in the synthesis of more complex molecules.

The nitrile functionality, specifically, is a critical feature that contributes to the reactivity and utility of this compound. Nitriles are well-known for their ability to participate in various chemical transformations, including nucleophilic additions, hydrolysis to carboxylic acids, and reduction to primary amines. These reactions make 2-(4-methyloxan-4-yl)acetonitrile a valuable building block in the construction of pharmacophores, which are key structural elements in many therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from natural product-inspired scaffolds. The oxygenated tetrahydropyran ring in 2-(4-methyloxan-4-yl)acetonitrile aligns well with this trend, as such motifs are frequently found in biologically active compounds derived from plants and microorganisms. The incorporation of this moiety into drug candidates has shown promise in enhancing binding affinity and improving metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of 2-(4-methyloxan-4-yl)acetonitrile is its role as a precursor in the synthesis of complex heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals due to their ability to mimic natural products and interact with biological targets in specific ways. Researchers have leveraged the reactivity of the nitrile group to introduce various substituents and functionalize the tetrahydropyran ring, leading to a diverse array of derivatives with potential therapeutic benefits.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease states. By modifying the structure of 2-(4-methyloxan-4-yl)acetonitrile, scientists have been able to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks.

The synthesis of 2-(4-methyloxan-4-yl)acetonitrile itself is an intriguing process that showcases modern organic chemistry techniques. The preparation typically involves multi-step reactions starting from readily available precursors such as acetone and glycerol derivatives. Advanced catalytic methods and transition-metal-mediated reactions have been employed to achieve high yields and purity, underscoring the compound's synthetic significance.

In addition to its pharmaceutical applications, 2-(4-methyloxan-4-yl)acetonitrile has found utility in materials science. The unique electronic properties of nitriles and oxygenated heterocycles make them attractive for designing organic semiconductors and functional materials. Researchers are exploring how incorporating this compound into polymer matrices can enhance charge transport properties, potentially leading to advancements in flexible electronics and photovoltaic devices.

The future prospects for 2-(4-methyloxan-4-yl)acetonitrile are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced biological activity and improved pharmacokinetic profiles. As our understanding of molecular interactions continues to evolve, this compound is poised to play a critical role in shaping the next generation of therapeutics.